N-(2-methoxyethyl)-N'-(1-propyl-4-piperidinyl)thiourea

• IUPAC Name: 1-(2-methoxyethyl)-3-(1-propylpiperidin-4-yl)thiourea
• InChI: InChI=1S/C12H25N3OS/c1-3-7-15-8-4-11(5-9-15)14-12(17)13-6-10-16-2/h11H,3-10H2,1-2H3,(H2,13,14,17)
• InChI Key: ODWGRRQUALBUHI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=S)NCCOC
• Molecular Formula: C12H25N3OS
• Molecular Weight: 259.41 g/mol

Description

N-(2-methoxyethyl)-N'-(1-propyl-4-piperidinyl)thiourea, also known as MPTU, is a chemical compound that has recently gained attention in the field of scientific research. MPTU is a thiourea derivative that has shown promising results in various studies, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of N-(2-methoxyethyl)-N'-(1-propyl-4-piperidinyl)thiourea is not yet fully understood. However, it is believed that this compound exerts its neuroprotective effects by inhibiting the activity of monoamine oxidase B (MAO-B), an enzyme that breaks down dopamine in the brain. By inhibiting MAO-B, this compound increases the levels of dopamine in the brain, which can protect neurons from damage and death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal models, this compound has been found to increase the levels of dopamine in the brain, which can improve cognitive function and memory. This compound has also been shown to reduce inflammation and oxidative stress, which can protect neurons from damage and death.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2-methoxyethyl)-N'-(1-propyl-4-piperidinyl)thiourea in lab experiments is its neuroprotective properties. This compound can protect neurons from damage and death, which can be useful in studying various neurological disorders. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic in high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(2-methoxyethyl)-N'-(1-propyl-4-piperidinyl)thiourea. One area of research is to further investigate the mechanism of action of this compound. Another area of research is to study the potential therapeutic applications of this compound in other neurological disorders such as multiple sclerosis and traumatic brain injury. Additionally, researchers could investigate the potential use of this compound in combination with other drugs to enhance its neuroprotective effects.

Scientific Research Applications

N-(2-methoxyethyl)-N'-(1-propyl-4-piperidinyl)thiourea has been extensively studied for its potential therapeutic applications in various neurological disorders such as Parkinson's disease, Alzheimer's disease, and Huntington's disease. This compound has been found to have neuroprotective properties, which means it can protect neurons from damage and death. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.